Cas no 16952-66-2 (4-Aminopyridine-3-carboxylic Acid Ethyl Ester)

4-Aminopyridine-3-carboxylic Acid Ethyl Ester structure
16952-66-2 structure
Product Name:4-Aminopyridine-3-carboxylic Acid Ethyl Ester
CAS No:16952-66-2
MF:C8H10N2O2
MW:166.177201747894
MDL:MFCD06205167
CID:135640
PubChem ID:15656133
Update Time:2025-04-19

4-Aminopyridine-3-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-aminonicotinate
    • 3-Pyridinecarboxylicacid, 4-amino-, ethyl ester
    • 4-Aminopyridine-3-Carboxylic Acid Ethyl Ester
    • ethyl 4-aminopyridine-3-carboxylate
    • Ethyl 4-amino-3-pyridinecarboxylate
    • 4-Amino-3-ethoxycarbonylpyridine
    • RARECHEM AL BI 1386
    • 4-AMINONICOTINIC ACID ETHYL ESTER
    • AKOS006295511
    • SB52622
    • DTXSID60576418
    • 4-amino-nicotinic acid ethyl ester
    • Ethyl-4-aminopyridine-3-carboxylate
    • FT-0648892
    • 16952-66-2
    • CHEMBL4539907
    • 3-Pyridinecarboxylicacid,4-amino-,ethyl ester
    • 3-Pyridinecarboxylic acid, 4-amino-, ethyl ester
    • MFCD06205167
    • CS-0343583
    • EN300-93751
    • SCHEMBL1888320
    • AS-66814
    • YTLWFCDPORJXPP-UHFFFAOYSA-N
    • Z1198166874
    • Ethyl4-aminonicotinate
    • 4-AMINOPYRIDINE-3-CARBOXYLICACIDETHYLESTER
    • A12134
    • 4-Aminopyridine-3-carboxylic Acid Ethyl Ester
    • MDL: MFCD06205167
    • Inchi: 1S/C8H10N2O2/c1-2-12-8(11)6-5-10-4-3-7(6)9/h3-5H,2H2,1H3,(H2,9,10)
    • InChI Key: YTLWFCDPORJXPP-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=NC=CC=1N)=O

Computed Properties

  • Exact Mass: 166.07400
  • Monoisotopic Mass: 166.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 65.2Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.192
  • Melting Point: 109-111 ºC
  • Boiling Point: 300.6±22.0 °C at 760 mmHg
  • Flash Point: 135.6±22.3 °C
  • Refractive Index: 1.558
  • PSA: 65.21000
  • LogP: 1.42170
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Aminopyridine-3-carboxylic Acid Ethyl Ester Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Aminopyridine-3-carboxylic Acid Ethyl Ester Pricemore >>

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4-Aminopyridine-3-carboxylic Acid Ethyl Ester Production Method

4-Aminopyridine-3-carboxylic Acid Ethyl Ester Related Literature

  • 1. The synthesis of pyrido[4,3-d]pyrimidin-4(3H)-ones from 4-amino-nicotinic acid
    A. G. Ismail,D. G. Wibberley J. Chem. Soc. C 1967 2613
  • 2. 799. Triazanaphthalenes. Part I. Covalent hydration in 1,3,5-, 1,3,6-, 1,3,7-, and 1,3,8-triazanaphthalene
    W. L. F. Armarego J. Chem. Soc. 1962 4094
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